molecular formula C13H20N4O3 B8591871 1-Methyl-4-[5-nitro-4-(propan-2-yloxy)pyridin-2-yl]piperazine CAS No. 1462950-95-3

1-Methyl-4-[5-nitro-4-(propan-2-yloxy)pyridin-2-yl]piperazine

Cat. No.: B8591871
CAS No.: 1462950-95-3
M. Wt: 280.32 g/mol
InChI Key: RWGPQIMQNQRGEE-UHFFFAOYSA-N
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Description

1-Methyl-4-[5-nitro-4-(propan-2-yloxy)pyridin-2-yl]piperazine is a useful research compound. Its molecular formula is C13H20N4O3 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

1462950-95-3

Molecular Formula

C13H20N4O3

Molecular Weight

280.32 g/mol

IUPAC Name

1-methyl-4-(5-nitro-4-propan-2-yloxypyridin-2-yl)piperazine

InChI

InChI=1S/C13H20N4O3/c1-10(2)20-12-8-13(14-9-11(12)17(18)19)16-6-4-15(3)5-7-16/h8-10H,4-7H2,1-3H3

InChI Key

RWGPQIMQNQRGEE-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CC(=NC=C1[N+](=O)[O-])N2CCN(CC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

383 mg of potassium carbonate and 185 mg of 1-methylpiperazine are added to a solution of 400 mg of 2-chloro-5-nitro-4-(propan-2-yloxy)pyridine in 3.7 ml of DMSO. The reaction medium is heated for 1 hour at 105° C. After cooling, the mixture is run into water, extracted with ethyl acetate, washed with a saturated sodium chloride solution, dried over magnesium sulfate, filtered and concentrated under reduced pressure. The residue is taken up in diisopropyl ether, and the insoluble material is filtered off and dried under vacuum, so as to give 481 mg of 1-methyl-4-[5-nitro-4-(propan-2-yloxy)pyridin-2-yl]piperazine in the form of an orangey-coloured solid.
Quantity
383 mg
Type
reactant
Reaction Step One
Quantity
185 mg
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
3.7 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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